Vertically grown nanowire crystals of dibenzotetrathienocoronene (DBTTC) on large-area graphene†
RSC Advances Pub Date: 2016-06-01 DOI: 10.1039/C6RA04742D
Abstract
We demonstrate controlled growth of vertical organic crystal nanowires on single layer graphene. Using Scanning Electron Microscopy (SEM), high-resolution transmission electron microscopy (TEM), and Grazing Incidence X-ray Diffraction (GIXD), we probe the microstructure and morphology of dibenzotetrathienocoronene (DBTTC) nanowires epitaxially grown on graphene. The investigation is performed at both the ensemble and single nanowire level, and as a function of growth parameters, providing insight of and control over the formation mechanism. The size, density and height of the nanowires can be tuned via growth conditions, opening new avenues for tailoring three-dimensional (3-D) nanostructured architectures for organic electronics with improved functional performance.
![Graphical abstract: Vertically grown nanowire crystals of dibenzotetrathienocoronene (DBTTC) on large-area graphene](http://scimg.chem960.com/usr/1/C6RA04742D.jpg)
Recommended Literature
- [1] Bioinspired coating of TiO2 nanoparticles with antimicrobial polymers by Cu(0)-LRP: grafting to vs. grafting from†
- [2] Ultra-thick graphene bulk supercapacitor electrodes for compact energy storage†
- [3] Intranasal delivery of phenytoin-loaded nanoparticles to the brain suppresses pentylenetetrazol-induced generalized tonic clonic seizures in an epilepsy mouse model†
- [4] Fabrication of dual-functional electrodes using oxygen vacancy abundant NiCo2O4 nanosheets for advanced hybrid supercapacitors and Zn-ion batteries†
- [5] Conformational perturbation, hydrophobic interactions and oligomeric association are responsible for the enhanced chaperone function of Mycobacterium leprae HSP18 under pre-thermal condition
- [6] Functionalizing the pore wall of chiral porous metal–organic frameworks by distinct –H, –OH, –NH2, –NO2, –COOH shutters showing selective adsorption of CO2, tunable photoluminescence, and direct white-light emission†
- [7] Proton transfer aiding phase transitions in oxalic acid dihydrate under pressure
- [8] The determination of chloride by atomic-absorption spectrophotometry
- [9] Reaction of Ethyl 7-Aminoindole-2-carboxylate with β-Diketone and β-Oxo Ester Compounds
- [10] Current research and future perspectives of phytase bioprocessing
![RSC Advances](https://scimg.chem960.com/usr/1/RA012008.jpg)
Journal Nameļ¼RSC Advances
Research Products
-
CAS no.: 118290-05-4
-
CAS no.: 170643-02-4